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Compound of Interest

Compound Name: Utibapril

Cat. No.: B034276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Utibapril is an angiotensin-converting enzyme (ACE) inhibitor notable for its proposed tissue-

specific inhibitory profile. As a prodrug, it is converted in the body to its active metabolite,

Utibaprilat, which exerts the therapeutic effect of lowering blood pressure. This technical guide

provides a comprehensive overview of the chemical structure of Utibapril, its mechanism of

action within the Renin-Angiotensin-Aldosterone System (RAAS), and a detailed exploration of

its structure-activity relationship, supported by experimental methodologies and quantitative

data.

Chemical Structure and Properties
Utibapril is a chemically distinct ACE inhibitor featuring a thiadiazoline ring. Its systematic

name is (2S,3aS,7aS)-1-[(S)-N-((S)-1-carboxy-3-phenylpropyl)alanyl]hexahydro-2-

indolinecarboxylic acid, 1-ethyl ester.
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Property Value Reference

Molecular Formula C22H31N3O5S [1]

Molecular Weight 449.57 g/mol [1]

Stereochemistry Absolute [1]

Defined Stereocenters 3 [1]
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Utibaprilat, the active diacid metabolite, is formed by the hydrolysis of the ethyl ester group of

Utibapril.

Property Value Reference

Molecular Formula C20H27N3O5S N/A

Molecular Weight 421.51 g/mol N/A

Mechanism of Action: Inhibition of Angiotensin-
Converting Enzyme
Utibaprilat exerts its antihypertensive effect by inhibiting the angiotensin-converting enzyme

(ACE), a key component of the Renin-Angiotensin-Aldosterone System (RAAS). The RAAS

plays a crucial role in regulating blood pressure and fluid balance.

The Renin-Angiotensin-Aldosterone System (RAAS)
Signaling Pathway
The diagram below illustrates the classical RAAS pathway and the point of intervention by ACE

inhibitors like Utibaprilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b034276?utm_src=pdf-body-img
https://www.benchchem.com/product/b034276?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CV Physiology | Renin-Angiotensin-Aldosterone System [cvphysiology.com]

To cite this document: BenchChem. [Utibapril: A Deep Dive into its Chemical Structure and
Structure-Activity Relationship]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034276#utibapril-chemical-structure-and-activity-
relationship]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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